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Abstract

Gelsevirine, a principal oxindole alkaloid isolated from the plant Gelsemium elegans, has
emerged as a molecule of significant interest in pharmacological research. Possessing a
complex polycyclic structure, it exhibits a range of biological activities, including anti-
inflammatory, anxiolytic, and analgesic properties.[1][2][3] Recent studies have elucidated its
primary mechanism of action as a specific inhibitor of the Stimulator of Interferon Genes
(STING) signaling pathway, a critical component of the innate immune system.[1][2][4] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and pharmacological activities of Gelsevirine, with a focus on its therapeutic
potential for conditions such as sepsis and neuroinflammatory disorders. Detailed experimental
protocols and visual representations of its mechanism are included to support further research
and drug development efforts.

Chemical Identity and Structure

Gelsevirine is classified as a gelsemine-type monoterpenoid indole alkaloid.[3][5] Its intricate
spiro-oxindole core structure is a hallmark of the alkaloids found in the Gelsemium genus.
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Table 1: Chemical Identifiers for Gelsevirine

Identifier Value Source
CAS Number 38990-03-3 [6][7]
Molecular Formula C21H24N203 [6][8119]

(3'S,9S)-5-ethenyl-
3R,4,4aR,5S,6,7,8S,8aS-
octahydro-1'-methoxy-7-

IUPAC Name methyl-spiro[3,5,8- [6]
ethanylylidene-1H-pyrano([3,4-
c]pyridine-10,3'-
[3H]indol]-2'(1'H)-one

SSSCMFCWHWCCEH-
InChl Key [6]
MTYPYGCKSA-N

O=C1--INVALID-LINK--
((HDC[C@]3(HDIC@@]2([H])

SMILES [C@@]4([H])NSC">C@(C6=C  [6]
C=CC=C6N10C)[C@]4([H])
[C@]3(C5)C=C

Physicochemical Properties

The physicochemical characteristics of Gelsevirine are crucial for its handling, formulation, and
pharmacokinetic profile. It is typically supplied as a solid powder.[6][8]

Table 2: Physicochemical Data for Gelsevirine
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Property Value Source
Molecular Weight 352.4 g/mol (6181191
Appearance Powder / Solid [6][8]
Purity >98% [6][8]
Boiling Point 130-150°C (at 0.0001 Torr) [10]
Density (Predicted) 1.3440.1 g/cm3 [10]
pKa (Predicted) 8.85+0.40 [10]
Sparingly soluble in Methanol
(1-10 mg/ml). Soluble in
Solubility DMSO, Chloroform, [61[81[9]
Dichloromethane, Ethyl
Acetate, Acetone.
Storage -20°C for long term [6][9]

Pharmacological Properties and Mechanism of

Action

Gelsevirine demonstrates a diverse pharmacological profile, with its anti-inflammatory and

immunomodulatory effects being the most extensively studied.

STING Pathway Inhibition

The primary mechanism underlying Gelsevirine's anti-inflammatory effects is the direct

inhibition of the STING signaling pathway.[1][2][4] STING is a central adaptor protein in the

innate immune response to cytosolic DNA, which can originate from pathogens or damaged

host cells.[1][4]

 Direct Binding: Gelsevirine binds with high affinity to the cyclic dinucleotide (CDN)-binding
pocket of STING, with a reported dissociation constant (Kd) of 27.6 uM.[6] This binding is
competitive, effectively blocking the natural ligand 2'3'-cGAMP.[1][2][4]
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o Conformational Locking: By occupying the binding pocket, Gelsevirine locks STING in an
inactive, open conformation.[2][4]

e Inhibition of Dimerization: This conformational lock prevents the 2'3'-cGAMP-induced
dimerization of STING, which is a critical step for its activation.[1][4][6]

» Suppression of Downstream Signaling: Consequently, the phosphorylation of key
downstream signaling molecules, including TANK-binding kinase 1 (TBK1), IFN regulatory
factor 3 (IRF3), and p65 (a subunit of NF-kB), is inhibited.[1][6] This leads to a reduction in
the expression of type | interferons (IFNs) and proinflammatory cytokines like IL-6 and
CXCL10.[1][6]

e Promotion of Degradation: Gelsevirine also promotes the K48-linked ubiquitination and
subsequent degradation of STING, potentially through the recruitment of the E3 ubiquitin
ligase TRIM21.[2][4][11]
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Caption: Gelsevirine inhibits the STING signaling pathway.

Other Pharmacological Activities

» Anxiolytic and Analgesic Effects: Gelsevirine exhibits anxiolytic and analgesic activities,
which may be mediated through its action as an agonist at glycine receptors in the central
nervous system.[3][8][10]
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e Anti-cancer Activity:In vitro studies have shown that Gelsevirine can inhibit the proliferation
of human carcinoma cell lines, including colon cancer (SW480) and gastric cancer (MGC80-
3).[8]

o Neuroprotection: In models of ischemic stroke, Gelsevirine has been shown to reduce
neuroinflammation by inhibiting the JAK2-STAT3 signaling pathway in microglia.[12] It also
ameliorates sepsis-associated encephalopathy by inhibiting STING-mediated pyroptosis in
microglia.[13]

Table 3: Summary of Gelsevirine's Biological Activities and Quantitative Data

Activity Target/Model Quantitative Data Source
STING Inhibition Human STING-CTD Kd =27.6 uM [6]
Anti-proliferative SW480 cells ICs0=1.41+£0.06 MM [8]
Anti-proliferative MGCB80-3 cells IC50=1.22+0.11 mM [8]
Glycine Receptor

. ol GlyR ICs50=40.6 +8.2 uM [14]
Modulation
Sepsis Treatment (in Effective dose: 10, 20

] CLP mouse model ] [1][2]

Vivo) mg/kg (i.p.)

o Primary hepatocytes )
Cytotoxicity Cytotoxic at >160 pM [2]

& neurons

Experimental Protocols

This section outlines the methodologies for key experiments cited in the literature, providing a
framework for replication and further investigation.

In Vivo Sepsis Model (Cecal Ligation and Puncture)

The cecal ligation and puncture (CLP) model is a standard for inducing experimental sepsis in
mice.[2]

e Animal Model: 2-month-old C57BL/6J mice are used.[1][2]
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Anesthesia: Anesthesia is induced and maintained with 2% isoflurane inhalation.[2]

Surgical Procedure: A midline laparotomy is performed to expose the cecum. The cecum is
then ligated below the ileocecal valve and punctured once with a needle. A small amount of
feces is extruded to induce polymicrobial peritonitis. The cecum is repositioned, and the
abdomen is closed. Sham-operated mice undergo the same procedure without ligation and
puncture.[2]

Gelsevirine Administration: Gelsevirine (10 or 20 mg/kg) is administered intraperitoneally
(i.p.) 5 hours after the CLP surgery.[1][2]

Endpoint Analysis: Mice are sacrificed 15 hours after CLP surgery. Blood, bronchoalveolar
lavage fluid (BALF), and organs (lung, liver, kidney) are harvested for analysis of
inflammatory markers (e.g., IL-6, TNF-a), organ damage indicators (e.g., ALT, AST, BUN),
and protein expression via Western blot (e.g., STING, p-TBK1, p-p65).[1][6] Survival is
monitored in separate cohorts.[1]
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Caption: Experimental workflow for the in vivo CLP sepsis model.

In Vitro STING Activation Assay
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This protocol is used to assess Gelsevirine's ability to inhibit STING activation in

macrophages.

Cell Culture: RAW 264.7 (murine macrophage) or THP-1 (human monocyte) cells are
cultured under standard conditions.[1][6]

Pre-treatment: Cells are pre-treated with Gelsevirine (e.g., 10 pM) or vehicle for 6 hours.[1]
[15]

Stimulation: Cells are then stimulated with a STING agonist, such as 2'3'-cGAMP (5 pg/ml),
ISD (2 pug/ml), or Poly(dA:dT) (5 pg/ml), for 3 hours.[1][15]

RNA Analysis: Total RNA is extracted, and the mRNA expression levels of target genes (e.g.,
Ifnbl1, Cxcl10, 116) are measured by quantitative real-time PCR (RT-PCR).[1][15]

Protein Analysis: Cell lysates are collected to analyze the phosphorylation status of STING,
TBK1, IRF3, and p65 via Western blotting.[1][6]

Surface Plasmon Resonance (SPR) Binding Assay

SPR is used to quantify the binding affinity between Gelsevirine and the STING protein.

Protein Immobilization: Recombinant human STING C-terminal domain (hSTING-CTD) is
immobilized on a sensor chip.

Analyte Injection: Gelsevirine at various concentrations is flowed over the chip surface.

Data Acquisition: The binding events are detected in real-time as a change in the refractive
index, measured in response units (RU).

Affinity Calculation: The steady-state binding data is fitted to a 1:1 binding model to calculate
the equilibrium dissociation constant (Kd), which represents the binding affinity.[1][11]

Therapeutic Potential and Future Directions

The specific inhibition of the STING pathway by Gelsevirine positions it as a promising

therapeutic candidate for a variety of conditions characterized by excessive STING activation

and inflammation.
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e Sepsis: By mitigating the cytokine storm and reducing multi-organ damage in preclinical
sepsis models, Gelsevirine shows significant potential as a treatment for septic shock.[1][2]

[4]

o Autoimmune and Inflammatory Diseases: Over-activation of the STING pathway is
implicated in autoimmune diseases like lupus. Gelsevirine could serve as a lead compound
for developing treatments for these conditions.

o Neuroinflammation: Its ability to cross into the central nervous system and inhibit microglial
activation suggests therapeutic applications in neuroinflammatory and neurodegenerative
diseases, including ischemic stroke and sepsis-associated encephalopathy.[12][13]

Future research should focus on optimizing the pharmacokinetic and safety profile of
Gelsevirine, exploring its efficacy in a broader range of inflammatory disease models, and
further elucidating its interactions with other biological targets to fully understand its therapeutic
potential and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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